Cas no 1821432-26-1 ((3β,5β)-3-(4-Nitrobenzoyl)oxy-cholan-24-oic Acid)

(3β,5β)-3-(4-Nitrobenzoyl)oxy-cholan-24-oic Acid is a bile acid derivative characterized by the introduction of a 4-nitrobenzoyl group at the 3β-hydroxy position of the cholan-24-oic acid framework. This modification enhances its utility as an intermediate in synthetic organic chemistry, particularly in the development of steroidal compounds and pharmaceutical research. The nitrobenzoyl moiety provides a reactive handle for further functionalization, making it valuable in conjugation and derivatization studies. Its well-defined structure and high purity ensure reproducibility in experimental applications. The compound is particularly useful in probing steroidal metabolism and receptor interactions due to its structural similarity to natural bile acids while offering tailored reactivity.
(3β,5β)-3-(4-Nitrobenzoyl)oxy-cholan-24-oic Acid structure
1821432-26-1 structure
Product Name:(3β,5β)-3-(4-Nitrobenzoyl)oxy-cholan-24-oic Acid
CAS No:1821432-26-1
MF:C31H43NO6
MW:525.676229715347
CID:5047761
Update Time:2025-10-16

(3β,5β)-3-(4-Nitrobenzoyl)oxy-cholan-24-oic Acid Chemical and Physical Properties

Names and Identifiers

    • Cholan-24-oic acid, 3-[(4-nitrobenzoyl)oxy]-, (3β,5β)-
    • (3β,5β)-3-[(4-Nitrobenzoyl)oxy]-cholan-24-oic Acid
    • (3β,5β)-3-(4-Nitrobenzoyl)oxy-cholan-24-oic Acid
    • Inchi: 1S/C31H43NO6/c1-19(4-13-28(33)34)25-11-12-26-24-10-7-21-18-23(14-16-30(21,2)27(24)15-17-31(25,26)3)38-29(35)20-5-8-22(9-6-20)32(36)37/h5-6,8-9,19,21,23-27H,4,7,10-18H2,1-3H3,(H,33,34)/t19-,21-,23+,24+,25-,26+,27+,30+,31-/m1/s1
    • InChI Key: SVRJDMZNLCEDJP-DKEJFSPESA-N
    • SMILES: C[C@]12CC[C@]3([H])[C@]4(CC[C@H](OC(C5C=CC(N(=O)=O)=CC=5)=O)C[C@@]4([H])CC[C@@]3([H])[C@]1([H])CC[C@]2([H])[C@H](C)CCC(=O)O)C

(3β,5β)-3-(4-Nitrobenzoyl)oxy-cholan-24-oic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N492805-50mg
(3β,5β)-3-[(4-Nitrobenzoyl)oxy]-cholan-24-oic Acid
1821432-26-1
50mg
$253.00 2023-05-17
TRC
N492805-100mg
(3β,5β)-3-[(4-Nitrobenzoyl)oxy]-cholan-24-oic Acid
1821432-26-1
100mg
$460.00 2023-05-17
TRC
N492805-250mg
(3β,5β)-3-[(4-Nitrobenzoyl)oxy]-cholan-24-oic Acid
1821432-26-1
250mg
$ 800.00 2023-09-06
TRC
N492805-500mg
(3β,5β)-3-[(4-Nitrobenzoyl)oxy]-cholan-24-oic Acid
1821432-26-1
500mg
$1906.00 2023-05-17

Additional information on (3β,5β)-3-(4-Nitrobenzoyl)oxy-cholan-24-oic Acid

Recent Advances in the Study of (3β,5β)-3-(4-Nitrobenzoyl)oxy-cholan-24-oic Acid (CAS: 1821432-26-1)

The compound (3β,5β)-3-(4-Nitrobenzoyl)oxy-cholan-24-oic Acid (CAS: 1821432-26-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bile acid derivative, characterized by its nitrobenzoyl modification, has shown promising potential in various therapeutic applications, particularly in the modulation of nuclear receptors and metabolic pathways. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing new insights into its mechanism of action and potential clinical applications.

One of the key areas of research has been the compound's role as a modulator of the farnesoid X receptor (FXR), a nuclear receptor involved in bile acid homeostasis and lipid metabolism. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (3β,5β)-3-(4-Nitrobenzoyl)oxy-cholan-24-oic Acid exhibits selective agonistic activity towards FXR, with a potency comparable to that of endogenous bile acids. This finding suggests its potential utility in the treatment of metabolic disorders such as non-alcoholic fatty liver disease (NAFLD) and cholestasis.

In addition to its metabolic effects, recent investigations have explored the compound's anti-inflammatory properties. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that (3β,5β)-3-(4-Nitrobenzoyl)oxy-cholan-24-oic Acid significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines. This effect was attributed to its ability to inhibit the NF-κB signaling pathway, highlighting its potential as a therapeutic agent for inflammatory diseases.

The synthesis and optimization of (3β,5β)-3-(4-Nitrobenzoyl)oxy-cholan-24-oic Acid have also been a focus of recent research. A novel synthetic route, reported in Organic Letters in early 2024, offers improved yield and scalability compared to traditional methods. This advancement is expected to facilitate further pharmacological studies and potential commercialization of the compound.

Despite these promising developments, challenges remain in the clinical translation of (3β,5β)-3-(4-Nitrobenzoyl)oxy-cholan-24-oic Acid. Issues such as bioavailability, tissue specificity, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's therapeutic efficacy.

In conclusion, (3β,5β)-3-(4-Nitrobenzoyl)oxy-cholan-24-oic Acid (CAS: 1821432-26-1) represents a promising candidate for the treatment of metabolic and inflammatory diseases. Recent studies have significantly advanced our understanding of its biological activity and potential applications. Further research is warranted to fully elucidate its therapeutic potential and overcome existing challenges in drug development.

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